3,6-difluoro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-2-amine

• Molecular Formula: C11H14F2N2O
• Molecular Weight: 228.24 g/mol
• IUPAC Name: 3,6-difluoro-N-(oxan-4-ylmethyl)pyridin-2-amine
• InChI: InChI=1S/C11H14F2N2O/c12-9-1-2-10(13)15-11(9)14-7-8-3-5-16-6-4-8/h1-2,8H,3-7H2,(H,14,15)
• InChI Key: VSUWTIUGGWFTDN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CNC2=C(C=CC(=N2)F)F

Description

3,6-difluoro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-2-amine is a useful research compound. Its molecular formula is C11H14F2N2O and its molecular weight is 228.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,3,6-trifluoropyridine (3 g, 22.54 mmol), (tetrahydro-2H-pyran-4-yl)methanamine (3.89 g, 33.8 mmol) and triethylamine (7.86 mL, 56.4 mmol) in NMP (60 mL) was heated at about 70° C. for about 1 hr. The reaction mixture was cooled to ambient temperature, diluted with EtOAc (˜100 mL), brine (˜50 mL) and water (˜50 mL). The separated organic layer was washed with brine (1×), 0.3N aqueous HCl (2×), saturated aqueous NaHCO3 solution (1×), brine (1×), dried over Na2SO4, filtered off and concentrated in vacuo providing crude 3,6-difluoro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-2-amine, which was directly used in the next reaction without further purification. Yield: 3.5 g. LCMS (m/z): 229.1 [M+H]+; Retention time=0.79 min.